Cas no 39089-30-0 (Karacoline)

Karacoline Properties

Names and Identifiers

• Aconitane-1,8,14-triol,20-ethyl-16-methoxy-4-methyl-, (1a,14a,16b)-
• Karacoline
• KARAKOLINE
• Lopac0_000657
• ST057160
• K 4262
• (1S,4S,5S,6S,8S,9S,13R,16S)-11-Ethyl-6-methoxy-13-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,1
• +Expand

• InChIKey： HKQZUYOVMYOFIT-YCQTUQHUSA-N
• Inchi： 1S/C22H35NO4/c1-4-23-10-20(2)6-5-16(24)22-12-7-11-14(27-3)9-21(26,17(12)18(11)25)13(19(22)23)8-15(20)22/h11-19,24-26H,4-10H2,1-3H3/t11-,12?,13+,14+,15?,16+,17?,18?,19?,20+,21+,22-/m1/s1
• SMILES： O([H])[C@]12C([H])([H])[C@@]([H])([C@]3([H])C([H])(C1([H])C([H])(C3([H])[H])[C@@]13[C@]([H])(C([H])([H])C([H])([H])[C@@]4(C([H])([H])[H])C([H])([H])N(C([H])([H])C([H])([H])[H])C1([H])[C@]2([H])C([H])([H])C34[H])O[H])O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 377.256609g/mol
• Surface Charge: 0
• XLogP3: 1.1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 377.256609g/mol
• Monoisotopic Mass: 377.256609g/mol
• Topological Polar Surface Area: 73.2Ų
• Heavy Atom Count: 27
• Complexity: 673
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.18850
• PSA: 73.16000
• Melting Point: 185-186 ºC (acetone )
• Solubility: Very slightly soluble (0.6 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),